Cas no 1034708-26-3 (1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid)
1034708-26-3 structure
Product Name:1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid
CAS No:1034708-26-3
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD03790979
CID:1026221
PubChem ID:3292084
Update Time:2025-04-20
1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butoxycarbonyl)azepane-2-carboxylic acid
- Azepane-1,2-dicarboxylic acid 1-tert-butyl ester
- 1-Boc-azepane-2-carboxylic acid
- AC1MMV0H
- ANW-58749
- CTK7G3256
- MolPort-000-000-432
- SureCN222955
- Hexahydro-1H-azepine-1,2-dicarboxylic acid 1-(1,1-dimethylethyl) ester
- 1H-Azepine-1,2-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) ester
- 1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid
- BKMVFOKQLCHCPK-UHFFFAOYSA-N
- EN300-82399
- F8887-2931
- MFCD18633592
- 1034708-26-3
- DB-059005
- SY344064
- 1-(tert-Butoxycarbonyl)azepane-2-carboxylicacid
- 1-(Boc)-azepane-2-carboxylic acid
- AS-36871
- 1H-Azepine-1,2-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl)ester, (2S)-
- AKOS005264193
- SCHEMBL222955
- 1-[(2-methylpropan-2-yl)oxycarbonyl]azepane-2-carboxylic Acid
- DTXSID40391121
- SY185452
- CS-0076540
- MFCD03790979
- Z1238485111
- SB30303
- perhydro-azepine-1,2-dicarboxylic acid 1-tert-butyl ester
- SY099834
- MFCD04973145
- (S)-1-Boc-azepane-2-carboxylic acid
-
- MDL: MFCD03790979
- Inchi: 1S/C12H21NO4/c1-12(2,3)17-11(16)13-8-6-4-5-7-9(13)10(14)15/h9H,4-8H2,1-3H3,(H,14,15)
- InChI Key: BKMVFOKQLCHCPK-UHFFFAOYSA-N
- SMILES: N1(CCCCCC1C(=O)O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.2 g/l) (25 º C),
1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Room temperature
1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0466-1g |
Azepane-1,2-dicarboxylic acid 1-tert-butyl ester |
1034708-26-3 | 97% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0466-5g |
Azepane-1,2-dicarboxylic acid 1-tert-butyl ester |
1034708-26-3 | 97% | 5g |
10108.67CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0466-25g |
Azepane-1,2-dicarboxylic acid 1-tert-butyl ester |
1034708-26-3 | 97% | 25g |
40536.43CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0466-500mg |
Azepane-1,2-dicarboxylic acid 1-tert-butyl ester |
1034708-26-3 | 97% | 500mg |
1679.12CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0466-250mg |
Azepane-1,2-dicarboxylic acid 1-tert-butyl ester |
1034708-26-3 | 97% | 250mg |
1263.58CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 60R0466-100mg |
Azepane-1,2-dicarboxylic acid 1-tert-butyl ester |
1034708-26-3 | 97% | 100mg |
1060.05CNY | 2021-05-07 | |
| Chemenu | CM128483-1g |
1-(tert-butoxycarbonyl)azepane-2-carboxylic acid |
1034708-26-3 | 95% | 1g |
$388 | 2021-06-10 | |
| Fluorochem | 037060-250mg |
1-Boc-azepane-2-carboxylic acid |
1034708-26-3 | 97% | 250mg |
£179.00 | 2022-02-28 | |
| Fluorochem | 037060-1g |
1-Boc-azepane-2-carboxylic acid |
1034708-26-3 | 97% | 1g |
£448.00 | 2022-02-28 | |
| AstaTech | 55964-0.25/G |
1-BOC-AZEPANE-2-CARBOXYLIC ACID |
1034708-26-3 | 97% | 0.25g |
$93 | 2023-09-17 |
1-[(tert-butoxy)carbonyl]azepane-2-carboxylic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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